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Compound of Interest

Compound Name: AM679

Cat. No.: B1192093

IMMEDIATE SAFETY OVERVIEW: AM679 is a potent synthetic cannabinoid with unknown
physiological and toxicological properties.[1] Due to the lack of comprehensive toxicity data, it
should be handled with extreme caution, treating it as a potentially hazardous substance. All
operations should be conducted within a certified chemical fume hood, and appropriate
personal protective equipment (PPE) must be worn at all times. In the United Kingdom, AM679
is classified as a Class B controlled substance, and researchers must adhere to all relevant
legal and regulatory requirements for its acquisition, storage, use, and disposal.

Personal Protective Equipment (PPE)

Given the unknown toxicological profile of AM679, a comprehensive PPE strategy is mandatory
to prevent dermal, ocular, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

To prevent skin contact during

handling.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Body Protection

Laboratory coat

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.

To prevent inhalation of the

powder form of the compound.

Chemical and Physical Properties

AMG679 is a synthetic cannabinoid that acts as a potent agonist at both the CB1 and CB2

receptors.[1] Its physical and chemical properties are summarized below:

Property Value Source
2-iodophenyl)(1-pentyl-1H-
IUPAC Name ( phenyl(1-penty SWGDRUG.org
indol-3-yl)-methanone
1-pentyl-3-(2-
Synonyms ) ) SWGDRUG.org
iodobenzoyl)indole
CAS Number 335160-91-3 SWGDRUG.org
Molecular Formula C20H20INO SWGDRUG.org
Molecular Weight 417.3 g/mol Cayman Chemical
Appearance White powder SWGDRUG.org
Melting Point 89.6 °C SWGDRUG.org
- DMF: 10 mg/ml, DMSO: 14 _
Solubility Cayman Chemical

mg/ml, Ethanol: 10 mg/mi

Binding Affinity (Ki)

CB1:13.5 nM, CB2: 49.5 nM

Cayman Chemical
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Experimental Protocols

While specific experimental protocols for AM679 are not widely published, a general workflow
for studying its effects on cannabinoid receptors in a cell-based assay is provided below. This
protocol is adapted from standard practices for evaluating G-protein coupled receptor (GPCR)

agonists.

General Experimental Workflow for Assessing AM679
Activity
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Caption: A generalized workflow for evaluating the potency of AM679 in a cell-based assay.
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Signaling Pathway

AMG679 is an agonist for the cannabinoid receptors CB1 and CB2, which are G-protein coupled
receptors (GPCRs). Upon binding, it initiates an intracellular signaling cascade.

Extracellular

Binds

Cell Membrane

Cannabinoid Receptor
(CB1/CB2)
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Caption: Simplified signaling pathway of AM679 via cannabinoid receptors.

Operational and Disposal Plans
Handling and Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from oxidizing agents.

Spill Management

 In case of a spill, wear appropriate PPE, including a respirator.
e Sweep up the material, place it in a sealed bag, and avoid generating dust.

o Clean the spill area thoroughly.

Disposal Plan

There are no specific disposal guidelines for AM679. Therefore, it must be disposed of as
hazardous chemical waste in accordance with all local, state, and federal regulations.

e Do not dispose of down the drain or in regular trash.
o Waste material should be collected in a designated, labeled, and sealed container.

o Consult with your institution's environmental health and safety (EHS) office for specific
disposal procedures. They can provide guidance on proper waste stream management and
connect you with a licensed hazardous waste disposal contractor.

o Empty containers should be managed as hazardous waste unless they are triple-rinsed, and
the rinsate is collected as hazardous waste.

Emergency Procedures

In case of exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Remove contaminated clothing. Flush skin with
Skin Contact plenty of water for at least 15 minutes. Seek

medical attention if irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do not induce vomiting. Wash out mouth with
) water. If the person is conscious, give them
Ingestion . . . .
water to drink. Seek immediate medical

attention.

For all emergencies, contact your institution's emergency response team and be prepared to
provide them with the Safety Data Sheet (SDS) for AM679.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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